N-(4-Ethylphenyl)-2-[4-(4-methylpiperidin-1-yl)-1-oxophthalazin-2-yl]acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[4-(4-methylpiperidin-1-yl)-1-oxophthalazin-2-yl]acetamide
• InChI: InChI=1S/C24H28N4O2/c1-3-18-8-10-19(11-9-18)25-22(29)16-28-24(30)21-7-5-4-6-20(21)23(26-28)27-14-12-17(2)13-15-27/h4-11,17H,3,12-16H2,1-2H3,(H,25,29)
• InChI Key: WWVVPFXFPHOHPL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C(=N2)N4CCC(CC4)C
• Molecular Formula: C24H28N4O2
• Molecular Weight: 404.5 g/mol
• CAS No.: 1115930-28-3

Description

N-(4-Ethylphenyl)-2-[4-(4-methylpiperidin-1-yl)-1-oxophthalazin-2-yl]acetamide is a useful research compound. Its molecular formula is C24H28N4O2 and its molecular weight is 404.514. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Toxicokinetics

Studies on ethyl tert-butyl ether (ETBE) highlight the pharmacokinetic and toxicokinetic profiles of ethers and their metabolites in human subjects. These studies evaluate the uptake, disposition, and metabolic pathways, including the identification of appropriate biomarkers for exposure and potential toxic effects (A. Nihlen, A. Löf, & G. Johanson, 1998). This research area is crucial for understanding the absorption, distribution, metabolism, and excretion (ADME) of chemical compounds, which could be relevant for N-(4-Ethylphenyl)-2-[4-(4-methylpiperidin-1-yl)-1-oxophthalazin-2-yl]acetamide.

Metabolism and Drug Interactions

The metabolism of widely used drugs like acetaminophen has been extensively studied to understand their pharmacological effects and potential drug interactions. Research focusing on the comprehensive profiling of drug metabolites and their impacts on human health is essential for predicting the behavior of new chemical entities in the body. For instance, the detection of novel metabolites in cases of drug overdose and their pharmacological implications provide valuable insights into drug safety and therapeutic monitoring (J. Markowitz et al., 1999). Such studies are indicative of the complexity of drug metabolism and the significance of identifying all possible metabolic pathways and interactions.

Therapeutic and Clinical Applications

The clinical applications of compounds, especially in the context of pain management and anti-inflammatory effects, are of significant interest. Research comparing the efficacy of different analgesics, including acetaminophen and celecoxib, in treating conditions like osteoarthritis provides insights into the therapeutic potentials of chemical compounds (T. Pincus et al., 2004). Such comparative studies help in understanding the relative effectiveness, safety profiles, and patient preferences, which are critical for drug development and clinical use.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s intended to be a drug or a pesticide, for example, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a potential drug, for example, future research might focus on testing its efficacy and safety in preclinical and clinical trials.